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Compound of Interest

Compound Name: Bis-PEG4-sulfonic acid

Cat. No.: B1673972 Get Quote

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Bis-PEG4-sulfonic acid. The

following procedural guidance outlines personal protective equipment (PPE), safe handling

protocols, and disposal plans to ensure a safe laboratory environment.

Chemical and Physical Properties
Bis-PEG4-sulfonic acid is a hydrophilic PEG linker containing two sulfonic acid groups.[1] The

polyethylene glycol (PEG) chain enhances its solubility in aqueous solutions.[1][2] It is

important to note that this chemical is intended for research use only and not for human or

veterinary applications.[3]

Property Data Source

Molecular Formula C10H22O10S2 [1]

Molecular Weight 366.4 g/mol [1]

CAS Number 1807539-08-7 [1]

Purity >95% [1]

Appearance Colorless to light yellow liquid [4]

Storage Temperature -20°C [1]
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent skin, eye, and respiratory exposure

when handling Bis-PEG4-sulfonic acid.[5] The recommended PPE for various laboratory

operations is summarized below.

Body Part Required PPE
Specifications and
Remarks

Eyes/Face
Chemical safety goggles or

face shield

Goggles should be tight-fitting

to protect against splashes. A

face shield is recommended

when handling larger

quantities.[6][7]

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for integrity before use

and dispose of them properly

after handling.[5][8]

Body
Lab coat or chemical protective

clothing

A lab coat should be worn to

protect against minor splashes.

For larger quantities, a

chemical-resistant apron or

suit is advised.[5][8]

Respiratory Vapor respirator

Use in a well-ventilated area,

preferably a chemical fume

hood. If engineering controls

are insufficient, an approved

respirator is necessary.[6][9]

[10]

Feet Closed-toe shoes

Shoes should be made of a

material that resists chemical

penetration.[5]
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Operational and Handling Plan
Adherence to a strict protocol is required to minimize exposure and prevent accidents.

Receiving and Storage
Upon receipt, visually inspect the container for any damage or leaks.

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated place.[11]

The recommended long-term storage temperature is -20°C.[1][4]

This substance is hygroscopic; protect it from moisture.[6]

Store away from incompatible materials such as strong acids and oxidizing agents.[6]

Handling Procedures
Handle in accordance with good industrial hygiene and safety practices.[6]

Ensure adequate ventilation, preferably within a chemical fume hood.[6]

Avoid contact with skin, eyes, and clothing.[6]

Do not breathe vapors or spray mist.[6]

Do not ingest.[6]

When using, do not eat, drink, or smoke.[11]

First Aid Measures
General Advice: Ensure that medical personnel are aware of the material involved and take

precautions to protect themselves.[12]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Immediate medical attention is required.[6][12]
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Skin Contact: Wash off immediately with soap and plenty of water for at least 15 minutes.

Remove all contaminated clothing and shoes. Immediate medical attention is required.[6]

Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical attention.[6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a physician or poison control center immediately.[6][12]

Spill and Disposal Plan
Accidental Release Measures

Ensure adequate ventilation and wear appropriate PPE.[9]

Prevent further leakage or spillage if it is safe to do so.[6]

For liquid spills, absorb with an inert material (e.g., sand, silica gel, acid binder, universal

binder, sawdust).

For solid spills, sweep up and shovel into suitable containers for disposal.[12] Avoid dust

formation.[10]

Do not allow the material to contaminate the ground water system.[12]

Waste Disposal
Dispose of all contents, containers, and contaminated materials in accordance with local,

state, and federal regulations for hazardous chemical waste.[6][8]

The generation of waste should be avoided or minimized wherever possible.[9]

Empty containers or liners may retain some product residues and should be treated as

hazardous waste.[9]

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of Bis-PEG4-sulfonic acid
from receipt to disposal.
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Caption: Workflow for the safe handling of Bis-PEG4-sulfonic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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